3-(4-Fluorophenyl)-2-hydroxypyridine, 95%
Overview
Description
3-(4-Fluorophenyl)-2-hydroxypyridine (3-FPH) is a synthetic compound that has been used extensively in scientific research, particularly in the fields of biochemistry and physiology. 3-FPH is a colorless crystalline solid with a melting point of 83-85 °C and a purity of 95%. It is a member of the pyridine family, which is known for its wide range of biological activities. 3-FPH has been studied for its potential to act as a therapeutic agent and has been used in various laboratory experiments.
Scientific Research Applications
3-(4-Fluorophenyl)-2-hydroxypyridine, 95% has been used extensively in scientific research, particularly in the fields of biochemistry and physiology. It has been studied for its potential to act as a therapeutic agent and has been used in various laboratory experiments. 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% has been used to study the effects of various drugs on the nervous system and to investigate the mechanisms of action of various drugs on the body. It has also been used to study the effects of various drugs on the cardiovascular system and to investigate the biochemical and physiological effects of various drugs on the body.
Mechanism of Action
The exact mechanism of action of 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% is still not fully understood. However, it is believed that 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% binds to the central nervous system and alters the neurotransmitter levels in the brain. It is believed to bind to the GABA-A receptor, which is responsible for regulating the release of neurotransmitters such as serotonin and dopamine. Additionally, 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% has been shown to have a direct effect on the release of various hormones and other neurotransmitters, including norepinephrine and epinephrine.
Biochemical and Physiological Effects
3-(4-Fluorophenyl)-2-hydroxypyridine, 95% has been studied for its potential to act as a therapeutic agent and has been used in various laboratory experiments. It has been shown to have a direct effect on the release of various hormones and other neurotransmitters, including norepinephrine and epinephrine. Additionally, 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% has been shown to reduce anxiety and depression-like behaviors in animal models, as well as to reduce the symptoms of Parkinson’s disease. It has also been shown to have anti-inflammatory and anti-oxidative effects.
Advantages and Limitations for Lab Experiments
The use of 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has a number of advantages. It is a relatively stable compound with a high purity of 95%. Additionally, it is relatively easy to synthesize and is available commercially. However, there are also some limitations to its use in laboratory experiments. 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% is a relatively new compound, and its exact mechanism of action is still not fully understood. Additionally, it is not approved for use in humans and is not widely available.
Future Directions
Given the potential therapeutic effects of 3-(4-Fluorophenyl)-2-hydroxypyridine, 95%, there are a number of possible future directions for research. One potential direction is to further investigate the biochemical and physiological effects of 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% on the body. Additionally, further research could be done to investigate the potential therapeutic applications of 3-(4-Fluorophenyl)-2-hydroxypyridine, 95%, including its potential to treat various neurological disorders. Additionally, further research could be done to investigate the potential toxic effects of 3-(4-Fluorophenyl)-2-hydroxypyridine, 95%, as well as its potential to interact with other drugs. Finally, further research could be done to investigate the potential for 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% to be used in combination with other drugs to enhance their therapeutic effects.
Synthesis Methods
3-(4-Fluorophenyl)-2-hydroxypyridine, 95% can be synthesized through a number of methods, the most common of which is the reaction of 4-fluorophenol and pyridine hydrochloride in the presence of an acid catalyst. This method yields 3-(4-Fluorophenyl)-2-hydroxypyridine, 95% in high yields with a purity of 95%. Other synthesis methods include the reaction of 4-fluorophenol and pyridine hydrochloride in the presence of sodium hydroxide, as well as the reaction of 4-fluorophenol and pyridine borane.
properties
IUPAC Name |
3-(4-fluorophenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO/c12-9-5-3-8(4-6-9)10-2-1-7-13-11(10)14/h1-7H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQDBQIQJKVPHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50673344 |
Source
|
| Record name | 3-(4-Fluorophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50673344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorophenyl)pyridin-2(1H)-one | |
CAS RN |
426823-48-5 |
Source
|
| Record name | 3-(4-Fluorophenyl)-2(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=426823-48-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(4-Fluorophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50673344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
